6-bromo-3-(3-bromobenzyl)-1,2,3-benzotriazin-4(3H)-one

• Molecular Formula: C14H9Br2N3O
• Molecular Weight: 395.05 g/mol
• IUPAC Name: 6-bromo-3-[(3-bromophenyl)methyl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C14H9Br2N3O/c15-10-3-1-2-9(6-10)8-19-14(20)12-7-11(16)4-5-13(12)17-18-19/h1-7H,8H2
• InChI Key: UPKLFTAAXRUMPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CN2C(=O)C3=C(C=CC(=C3)Br)N=N2

Description

6-bromo-3-(3-bromobenzyl)-1,2,3-benzotriazin-4(3H)-one: is a heterocyclic compound with an intriguing structure. It belongs to the class of benzotriazinones, which have diverse applications in both research and industry. This compound combines bromine substitution with a benzyl group, resulting in unique properties.

Preparation Methods

Synthetic Routes::

Bromination of Benzotriazinone:

Bromination of Benzyl Group:

Coupling Reaction:

Industrial Production::

• Industrial-scale synthesis typically involves optimized conditions for yield and purity.
• Precise reaction parameters, such as temperature, solvent, and catalysts, are crucial for large-scale production.

Chemical Reactions Analysis

Common Reagents:

Major Products:

Scientific Research Applications

Medicinal Chemistry:

Materials Science:

Biological Studies:

Mechanism of Action

Comparison with Similar Compounds

Similar Compounds: